Cas no 1806750-14-0 (2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1806750-14-0
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4840444
• Update Time: 2025-08-05

2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-6-5(19-8(9,10)11)4(13(16)17)2-3(12-6)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： AVKBJGXBGWGCNK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC(C(=O)O)=CC=1[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806750-14-0)

2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806750-14-0) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a methoxy group, a nitro group, and a trifluoromethoxy substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid is defined by its aromatic pyridine core, which is functionalized with specific substituents. The methoxy group at the 2-position enhances the lipophilicity and stability of the molecule, while the nitro group at the 4-position introduces electron-withdrawing effects and potential redox activity. The trifluoromethoxy group at the 3-position further modulates the electronic properties and solubility characteristics of the compound. These structural elements collectively contribute to the compound's unique reactivity and biological profile.

In recent years, 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid has been extensively studied for its potential as a building block in the synthesis of pharmaceuticals. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use as a scaffold for designing inhibitors of kinases, which are key targets in cancer therapy. The ability to fine-tune the substituents on the pyridine ring allows for the optimization of binding affinity and selectivity, crucial factors in drug design.

Beyond its role as an enzyme inhibitor, 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid has also shown promise in other therapeutic areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. The presence of the nitro group can facilitate redox reactions that may influence cellular signaling processes involved in inflammation. Additionally, the trifluoromethoxy group can enhance metabolic stability, a critical attribute for drugs that need to maintain their efficacy over extended periods.

The synthetic accessibility of 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, including multistep sequences involving functional group transformations and ring-forming reactions. These methods often leverage modern synthetic techniques such as transition-metal catalysis and green chemistry principles to ensure high yields and environmental sustainability.

In terms of safety and handling, it is important to note that while 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks. Additionally, waste disposal should adhere to local regulations to ensure environmental protection.

The ongoing research into 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid continues to uncover new applications and properties that could expand its utility in medicinal chemistry. For example, recent studies have explored its potential as a probe molecule for imaging applications due to its unique electronic properties. The ability to label this compound with radioisotopes or fluorescent tags opens up possibilities for non-invasive monitoring of biological processes.

In conclusion, 2-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1806750-14-0) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research progresses, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.